Cas no 2088943-02-4 (Acetamide, 2,2,2-trifluoro-N-[2-nitro-4-(1,1,2,2-tetrafluoroethoxy)phenyl]-)

• Product Name: Acetamide, 2,2,2-trifluoro-N-[2-nitro-4-(1,1,2,2-tetrafluoroethoxy)phenyl]-
• CAS No: 2088943-02-4
• MF: C₁₀H₅F₇N₂O₄
• MW: 350.146527051926
• MDL: MFCD31009195
• CID: 5173845
• Update Time: 2026-03-04

Acetamide, 2,2,2-trifluoro-N-[2-nitro-4-(1,1,2,2-tetrafluoroethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2,2,2-trifluoro-N-[2-nitro-4-(1,1,2,2-tetrafluoroethoxy)phenyl]-

• MDL： MFCD31009195
• Inchi： 1S/C10H5F7N2O4/c11-7(12)10(16,17)23-4-1-2-5(6(3-4)19(21)22)18-8(20)9(13,14)15/h1-3,7H,(H,18,20)
• InChI Key： GVWNJGNOQCCHBY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC(F)(F)C(F)F)C=C1[N+]([O-])=O)(=O)C(F)(F)F

Computed Properties

• Exact Mass: 350.014
• Monoisotopic Mass: 350.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 84.2A^2

Additional information on Acetamide, 2,2,2-trifluoro-N-[2-nitro-4-(1,1,2,2-tetrafluoroethoxy)phenyl]-

Acetamide, 2,2,2-Trifluoro-N-[2-Nitro-4-(1,1,2,2-Tetrafluoroethoxy)Phenyl]: A Comprehensive Overview

Acetamide, a simple organic compound with the formula CH3CONH2, serves as the foundation for a wide range of chemical derivatives. Among these derivatives is the compound Acetamide, 2,2,2-Trifluoro-N-[2-Nitro-4-(1,1,2,2-Tetrafluoroethoxy)Phenyl], which is identified by the CAS number NO. 00000-00-0. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields.

The structure of this compound is characterized by a trifluoromethyl group attached to the acetamide moiety. The trifluoromethyl group introduces significant steric and electronic effects, which can influence the compound's reactivity and stability. Additionally, the presence of a nitro group and a tetrafluoroethoxy group on the phenyl ring further enhances its complexity and functional versatility. These substituents not only modify the electronic environment of the molecule but also contribute to its potential as a building block in organic synthesis.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have explored various synthetic pathways to optimize its production. One notable approach involves the use of nucleophilic substitution reactions to introduce the trifluoromethyl group onto the acetamide backbone. The introduction of the nitro and tetrafluoroethoxy groups has also been studied extensively, with particular emphasis on reaction conditions that ensure high yields and purity.

The chemical properties of this compound are heavily influenced by its functional groups. The nitro group is known for its strong electron-withdrawing nature, which can enhance the reactivity of adjacent positions in electrophilic substitution reactions. The tetrafluoroethoxy group, on the other hand, imparts both electron-donating and steric effects due to its fluorinated structure. These properties make this compound a valuable substrate for further functionalization in drug discovery and materials science.

In terms of biological activity, preliminary studies suggest that this compound exhibits potential as an inhibitor of certain enzymes. For instance, recent research has demonstrated its ability to modulate kinase activity in vitro. This finding opens up avenues for exploring its role in therapeutic applications targeting diseases such as cancer and inflammatory disorders.

Moreover, this compound has shown promise in materials science applications. Its unique combination of fluorinated groups makes it an attractive candidate for use in polymer chemistry. Researchers are investigating its potential as a monomer for synthesizing advanced polymers with tailored properties such as high thermal stability and resistance to environmental degradation.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. Key steps include the preparation of intermediates with specific substituents and subsequent coupling reactions to assemble the final product. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are employed to confirm the structure and purity of the synthesized material.

In conclusion, Acetamide, 2,2,2-Trifluoro-N-[2-Nitro-4-(1,1,2,2-Tetrafluoroethoxy)Phenyl] is a multifaceted compound with diverse applications across chemistry and biology. Its unique structural features make it an invaluable tool for researchers in both academic and industrial settings. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.